Cas no 956786-77-9 ([3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol)

• Product Name: [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol
• CAS No: 956786-77-9
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• CID: 4667575
• Update Time: 2025-05-20

[3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-
• [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol

• Inchi： 1S/C19H18N2O/c22-13-17-12-21(18-7-2-1-3-8-18)20-19(17)16-10-9-14-5-4-6-15(14)11-16/h1-3,7-12,22H,4-6,13H2
• InChI Key： RAMFNPXGCSICNE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(CO)C(C2C=CC3=C(C=2)CCC3)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol

Chemical Compound CAS No. 956786-77-9: [3-(2,3-Dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol

The chemical compound with CAS No. 956786-77-9, commonly referred to as [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. The molecule consists of a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms, fused with a phenyl group and a methanol substituent. The presence of the 2,3-dihydroindenyl group further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, including enzymes and receptors. The [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol compound has been investigated for its potential as a lead molecule in the development of new therapeutic agents. Researchers have reported that this compound exhibits promising biological activity, particularly in inhibiting certain kinases and other enzymes associated with diseases such as cancer and inflammation.

The synthesis of [3-(2,3-dihydro-1H-inden-5-yl)-1-phenyl-1H-pyrazol-4-yl]methanol involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the indenyl group through cyclization reactions and the subsequent incorporation of the pyrazole ring via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions.

In terms of applications, this compound has shown potential in several areas beyond medicine. For instance, its structural properties make it a candidate for use in advanced materials such as polymers and coatings. The methanol group attached to the pyrazole ring can also be modified to create derivatives with tailored functionalities, further expanding its utility.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, stability, and interaction patterns with biological molecules. Such computational approaches are expected to play a crucial role in optimizing the compound's properties for specific applications.

In conclusion, the CAS No. 956786-77-9 compound represents a significant advancement in organic chemistry due to its unique structure and diverse potential applications. As research continues to uncover new aspects of its properties and functionality, this compound is poised to make meaningful contributions to various scientific disciplines.